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Compound of Interest

Compound Name: 4-Chloro-3-hydroxybenzoic acid

Cat. No.: B042332 Get Quote

Introduction

4-Chloro-3-hydroxybenzoic acid (CAS No: 34113-69-4) is a substituted aromatic carboxylic

acid that serves as a crucial building block in organic synthesis.[1][2][3] Its molecular structure,

featuring a carboxylic acid group, a hydroxyl group, and a chlorine atom on the benzene ring,

provides multiple reactive sites for developing complex molecules.[3] This compound is

particularly valuable in medicinal chemistry and pharmaceutical research and development for

the synthesis of advanced therapeutic agents.[1][2]

Key Physicochemical Properties

A summary of the key physicochemical properties of 4-Chloro-3-hydroxybenzoic acid is

presented in the table below.
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Property Value Reference

CAS Number 34113-69-4 [2][3][4]

Molecular Formula C₇H₅ClO₃ [3][4]

Molecular Weight 172.57 g/mol [3][4][5]

Appearance Light yellow to white solid [3][6]

Purity Typically ≥97% [1][2]

Solubility
Soluble in DMSO and

Methanol
[1][2]

Storage Store at 10°C - 25°C

Applications in Pharmaceutical Synthesis

4-Chloro-3-hydroxybenzoic acid is a key intermediate in the synthesis of various high-value

pharmaceutical compounds.[1] Its utility stems from its ability to participate in diverse chemical

reactions, making it an essential component for constructing complex molecular architectures.

[1]

Influenza Endonuclease Inhibitors: This compound is a vital starting material for developing

potential inhibitors of influenza endonuclease.[1][2][3] By targeting this critical viral enzyme,

researchers aim to disrupt the replication cycle of the influenza virus, leading to the creation

of novel antiviral drugs.[1][2]

Tie-2 Kinase Inhibitors for Cancer Therapy: 4-Chloro-3-hydroxybenzoic acid serves as a

critical intermediate in the synthesis of highly selective Tie-2 kinase inhibitors.[1][2][3] Tie-2

kinase is a receptor tyrosine kinase involved in angiogenesis (the formation of new blood

vessels), which is a crucial process for tumor growth and survival. Inhibitors of this kinase

are being actively investigated as targeted cancer therapies.[1][2]

General Organic Synthesis: Beyond these specific applications, its reactive nature makes it a

valuable building block in broader organic synthesis for creating complex molecules for

various scientific and industrial uses.[1]
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Synthetic Pathway Diagram
The following diagram illustrates a general synthetic pathway where 4-Chloro-3-
hydroxybenzoic acid can be utilized as a key intermediate for further elaboration into complex

target molecules.
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Starting Material

Functional Group Modification

Intermediate Derivatives

Final Product Synthesis

4-Chloro-3-hydroxybenzoic acid

Esterification / Amidation
(Carboxylic Acid Group)

Alkylation / Acylation
(Hydroxyl Group)

Ester / Amide Derivative

R-OH / R-NH2

Ether / Ester Derivative

R-X

Coupling Reactions
(e.g., Suzuki, Buchwald-Hartwig)

Final Target Molecules
(e.g., Kinase Inhibitors)
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Start: Dissolve Precursor in DCM

1. Cool in Ice Bath
2. Add BBr3 Dropwise
3. Stir at RT for 18h

Quench with Aq. Ammonia

Acidify to pH 1 with 2N HCl

Extract with Ether

Dry Organic Layer (Na2SO4)

Concentrate under Reduced Pressure

Product: 4-Chloro-3-hydroxybenzoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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